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Compound of Interest

Compound Name: 1-Deoxy-1-morpholino-D-fructose

Cat. No.: B1236783

CAS Number: 6291-16-3

This technical guide provides a comprehensive overview of 1-Deoxy-1-morpholino-D-
fructose (DMF), a stable fructosamine derivative. It is intended for researchers, scientists, and
drug development professionals interested in its chemical properties, synthesis, and
applications, particularly in the context of glycation and related pathologies.

Chemical and Physical Properties

1-Deoxy-1-morpholino-D-fructose is a synthetic carbohydrate derivative.[1] As an analog of
the 1-desoxy-1-amino-fructose moiety found in glycated proteins, it serves as a crucial
standard and tool in glycation research.[1][2] Its key properties are summarized below.
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Property Value Reference(s)
CAS Number 6291-16-3 [2]
Molecular Formula C10H19NOs [3]
Molecular Weight 249.26 g/mol [3]
Appearance White to off-white powder [1]
Melting Point 147 °C [1]
Solubility Methanol: 19.60-20.40 mg/mL [1]

Storage Temperature

-20°C

[1]

IUPAC Name

3,4,5,6-tetrahydroxy-1-

morpholin-4-ylhexan-2-one

[3]

Synthesis and Characterization
Synthesis Methods

1-Deoxy-1-morpholino-D-fructose can be synthesized through several established methods.

One common approach involves the reaction of fructose with morpholine in the presence of

hydrogen sulfite.[4] Another method is the reaction of hydroxymethylfurfural with morpholine.[4]

The resulting compound is typically purified using recrystallization or chromatographic

techniques to ensure high purity for research applications.[4]

Characterization

The structural integrity and purity of synthesized 1-Deoxy-1-morpholino-D-fructose are

confirmed using various analytical techniques, including:

Infrared (IR) Spectroscopy

Nuclear Magnetic Resonance (NMR) Spectroscopy

High-Performance Liquid Chromatography (HPLC)

Thin Layer Chromatography (TLC)[1]
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Biological Significance and Applications

1-Deoxy-1-morpholino-D-fructose is primarily utilized in the study of non-enzymatic glycation,
a process implicated in the pathophysiology of diabetes, Alzheimer's disease, and aging.[4][5]

Fructosamine Assay Standard

Due to its stability, 1-Deoxy-1-morpholino-D-fructose is widely used as a standard in
fructosamine assays.[2] These assays measure the concentration of glycated proteins in blood
serum and are used as a short-to-medium term marker for glycemic control in diabetic patients,
reflecting average blood glucose levels over the preceding 2-3 weeks.[6]

Research in Glycation and Advanced Glycation End-
products (AGES)

The compound is an invaluable tool for in vitro studies on the Maillard reaction, the chemical
process that leads to the formation of Advanced Glycation End-products (AGESs).[5] By acting
as a stable fructosamine, it allows researchers to investigate the mechanisms of AGE formation
and to screen for potential anti-glycation agents.[4][7]

Biological Activities

Research has indicated that 1-Deoxy-1-morpholino-D-fructose possesses several biological
activities:

¢ Anti-glycation: It can help in reducing the formation of AGEs.[4]
e Antioxidant: It has been shown to scavenge free radicals.[4]
e Anti-inflammatory: It may inhibit the production of inflammatory cytokines.[4]

Experimental Protocols
In Vitro Anti-Glycation Assay

This protocol outlines a general procedure for screening compounds for their ability to inhibit
protein glycation, using a model system of bovine serum albumin (BSA) and a reducing sugatr.
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Objective: To evaluate the anti-glycation potential of a test compound by measuring the
inhibition of fluorescent AGEs formation.

Materials:

Bovine Serum Albumin (BSA)

e Fructose or Glucose

e Phosphate Buffered Saline (PBS), pH 7.4

e Test compound

e 1-Deoxy-1-morpholino-D-fructose (as a reference or inhibitor)

e 96-well microplate

o Fluorescence microplate reader

Procedure:

Prepare a stock solution of BSA (e.g., 20 mg/mL) in PBS.

Prepare a stock solution of fructose (e.g., 0.5 M) in PBS.

Prepare various concentrations of the test compound in PBS.

In a 96-well plate, set up the following reactions:

o Negative Control: BSA + Fructose

o Positive Control/Inhibitor: BSA + Fructose + known inhibitor (e.g., aminoguanidine or the
test compound at various concentrations)

o Blank: BSA alone

 Incubate the plate at 50°C for 6-24 hours.[7]
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 After incubation, measure the fluorescence intensity at an excitation wavelength of ~370 nm
and an emission wavelength of ~440 nm.[8]

e The percentage of inhibition is calculated using the formula: % Inhibition = [(Fluorescence of
Control - Fluorescence of Sample) / Fluorescence of Control] x 100

Prepare Reagents Dispense > Plate Setup in 96-well Plate Incubate - Measure Fluorescence »|  Calculate % Inhibition

(BSA, Fructose, Test Compound) (Controls & Samples) (e.g., 50°C, 24h) " (Ex: 370nm, Em: 440nm)

\A
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Caption: Workflow for an in vitro anti-glycation assay.

Signaling Pathways

1-Deoxy-1-morpholino-D-fructose has been shown to interact with intracellular deglycation
pathways. Specifically, it acts as a competitive inhibitor of fructosamine 3-kinase (FN3K).[9]
This enzyme plays a crucial role in removing fructosamine adducts from proteins, thereby
mitigating the damage caused by glycation.

The FN3K-mediated deglycation pathway involves the phosphorylation of protein-bound
fructosamines. This phosphorylation destabilizes the fructosamine adduct, leading to its
spontaneous decomposition and the release of the unmodified protein, 3-deoxyglucosone, and
inorganic phosphate.[9] By inhibiting FN3K, 1-Deoxy-1-morpholino-D-fructose prevents the
removal of these adducts, leading to an accumulation of glycated proteins.[9] This makes it a
valuable tool for studying the function and significance of the FN3K pathway.
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Caption: Role of DMF in the Fructosamine 3-Kinase (FN3K) deglycation pathway.

Conclusion

1-Deoxy-1-morpholino-D-fructose is a well-characterized and versatile tool for researchers in
the fields of biochemistry, drug discovery, and clinical chemistry. Its stability and similarity to
naturally occurring fructosamines make it an ideal standard for clinical assays and a valuable
compound for investigating the complex mechanisms of protein glycation and its pathological
consequences. Further research into its biological effects may open new avenues for
understanding and combating diseases associated with the accumulation of advanced
glycation end-products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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